Cas no 21697-42-7 (2-amino-4-methyl-N-(2,4,6-trimethylphenyl)-1,3-thiazole-5-carboxamide)

2-amino-4-methyl-N-(2,4,6-trimethylphenyl)-1,3-thiazole-5-carboxamide Properties

Names and Identifiers

• 2-amino-4-methyl-N-(2,4,6-trimethylphenyl)-1,3-thiazole-5-carboxamide
• 5-thiazolecarboxamide, 2-amino-4-methyl-N-(2,4,6-trimethylphenyl)-
• 2-Amino-4-methyl-N-(2,4,6-trimethylphenyl)-5-thiazolecarboxamide
• CHEMBL307976
• 21697-42-7
• BDBM13215
• DTXSID50176082
• 2-Aminothiazole 1
• NJHVQEJXKUFUMU-UHFFFAOYSA-N
• DB-409080
• 2-Amino-N-(2,4,6-trimethylphenyl)-4-methyl-5-thiazolecarboxamide
• SCHEMBL1539909
• AKOS012087503
• 2-Amino-N-(2.4,6-trimethylphenyl)-4-methyl-5-thiazolecarboxamide
• +Expand

• InChIKey： NJHVQEJXKUFUMU-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H17N3OS/c1-7-5-8(2)11(9(3)6-7)17-13(18)12-10(4)16-14(15)19-12/h5-6H,1-4H3,(H2,15,16)(H,17,18)
• SMILES： CC1=CC(=C(C(=C1)C)NC(=O)C2=C(N=C(S2)N)C)C

Computed Properties

• Exact Mass: 275.10941
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 275.10923335g/mol
• Heavy Atom Count: 19
• Complexity: 327
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 96.2Ų

Experimental Properties

• PSA: 68.01